(6-Tert-butoxycarbonylaminopyridin-3-yl) acetic acid
Overview
Description
“(6-Tert-butoxycarbonylaminopyridin-3-yl) acetic acid” is a chemical compound with the molecular formula C12H16N2O4 and a molecular weight of 252.27 .
Molecular Structure Analysis
The molecular structure of a compound can be analyzed using various methods such as Density Functional Theory (DFT) and Hartree-Fock (HF) methods . These methods can provide insights into the molecular electrostatic potential, frontier orbital gap, and UV-visible spectrum of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined through various experimental methods. These properties include melting point, boiling point, density, and more .Scientific Research Applications
Acetic Acid Formation in Maillard Reaction
A study by Davidek et al. (2006) explored the formation of acetic acid in the Maillard reaction, which is relevant to understanding chemical processes involving similar compounds like (6-Tert-butoxycarbonylaminopyridin-3-yl) acetic acid. They discovered the incorporation of various carbon atoms into acetic acid under controlled conditions, highlighting a pathway to organic acids, which is significant in the context of similar acetic acid derivatives (Davidek, Devaud, Robert, & Blank, 2006).
Catalytic Acetylation Study
Xu et al. (2005) investigated the acetylation of tert-butanol, which is relevant to understanding the reactivity and potential catalytic applications of related acetic acid derivatives. They found that nucleophilic attack was the most favorable pathway in this reaction, providing insights into the behavior of similar compounds in catalytic processes (Xu, Held, Kempf, Mayr, Steglich, & Zipse, 2005).
Asymmetric Synthesis in Medicinal Chemistry
Research by Xue et al. (2002) on asymmetric syntheses of piperidinecarboxylic acid derivatives, including tert-butoxycarbonyl-protected analogues, provides insights into the applications of similar compounds in medicinal chemistry. This study highlights the role of such compounds in developing pharmaceuticals and complex organic molecules (Xue, He, Roderick, Corbett, & Decicco, 2002).
Metabolism Study in Drug Development
Prakash et al. (2008) studied the metabolism of a compound structurally related to this compound in the context of drug development. Their research focused on the metabolic pathways and identification of metabolites, which is crucial for understanding the pharmacokinetics of similar compounds (Prakash, Wang, O’Connell, & Johnson, 2008).
Water Oxidation in Inorganic Chemistry
The work of Zong and Thummel (2005) on the development of Ru complexes for water oxidation, utilizing ligands similar to this compound, has implications in inorganic chemistry and catalysis. This research contributes to the understanding of how such compounds can be used in catalytic processes and renewable energy applications (Zong & Thummel, 2005).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-3-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O4/c1-12(2,3)18-11(17)14-9-5-4-8(7-13-9)6-10(15)16/h4-5,7H,6H2,1-3H3,(H,15,16)(H,13,14,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXQVDWZWFHQQLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NC=C(C=C1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901182626 |
Source
|
| Record name | 6-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-pyridineacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901182626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1256337-02-6 |
Source
|
| Record name | 6-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-pyridineacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1256337-02-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-[[(1,1-Dimethylethoxy)carbonyl]amino]-3-pyridineacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901182626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(6-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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